Cas no 1267959-33-0 (1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)-)
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)-
-
- Inchi: 1S/C10H8FN3O2/c11-6-1-3-7(4-2-6)14-9(12)5-8(13-14)10(15)16/h1-5H,12H2,(H,15,16)
- InChI Key: FVMUQICGAFPBGY-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(F)C=C2)C(N)=CC(C(O)=O)=N1
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6480821-0.05g |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1267959-33-0 | 95.0% | 0.05g |
$162.0 | 2025-02-20 | |
| Enamine | EN300-6480821-0.1g |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1267959-33-0 | 95.0% | 0.1g |
$241.0 | 2025-02-20 | |
| Enamine | EN300-6480821-0.25g |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1267959-33-0 | 95.0% | 0.25g |
$347.0 | 2025-02-20 | |
| Enamine | EN300-6480821-0.5g |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1267959-33-0 | 95.0% | 0.5g |
$546.0 | 2025-02-20 | |
| Enamine | EN300-6480821-1.0g |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1267959-33-0 | 95.0% | 1.0g |
$699.0 | 2025-02-20 | |
| Enamine | EN300-6480821-2.5g |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1267959-33-0 | 95.0% | 2.5g |
$1370.0 | 2025-02-20 | |
| Enamine | EN300-6480821-5.0g |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1267959-33-0 | 95.0% | 5.0g |
$2028.0 | 2025-02-20 | |
| Enamine | EN300-6480821-10.0g |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid |
1267959-33-0 | 95.0% | 10.0g |
$3007.0 | 2025-02-20 | |
| Aaron | AR028QKJ-50mg |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylicacid |
1267959-33-0 | 95% | 50mg |
$248.00 | 2025-02-16 | |
| Aaron | AR028QKJ-100mg |
5-amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylicacid |
1267959-33-0 | 95% | 100mg |
$357.00 | 2025-02-16 |
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)-
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)- (CAS No. 1267959-33-0): A Comprehensive Overview
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)- (CAS No. 1267959-33-0) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid, has gained significant attention due to its potential therapeutic applications and its role in the development of novel drugs. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.
The chemical structure of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid is characterized by a pyrazole ring substituted with an amino group at the 5-position and a 4-fluorophenyl group at the 1-position. The presence of these functional groups imparts unique properties to the molecule, making it a valuable scaffold for drug discovery and development. The carboxylic acid group at the 3-position further enhances its reactivity and potential for forming various derivatives.
The synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-fluoroacetophenone with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization to form the pyrazole ring. Subsequent steps include the introduction of the amino group and the carboxylic acid functionality. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis.
In terms of biological activities, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid has shown promising results in various pharmacological studies. It has been investigated for its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has exhibited antiviral activity against several viral strains, making it a potential candidate for the development of antiviral drugs.
One of the most significant areas of research involving 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid is its role in cancer therapy. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been found to inhibit the PI3K/Akt pathway, which is often dysregulated in various types of cancer. This makes it a promising lead compound for the development of targeted cancer therapies.
Recent advancements in computational chemistry have also contributed to our understanding of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid. Molecular docking studies have provided insights into its binding interactions with various protein targets, helping to identify potential mechanisms of action and guiding the design of more potent derivatives. These computational tools have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds and predict their biological activities.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid and its derivatives in treating various diseases. Early results from these trials have been encouraging, with several compounds showing promising therapeutic effects without significant adverse effects. However, further research is needed to fully understand the long-term safety and efficacy profiles of these compounds.
In conclusion, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1267959-33-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
1267959-33-0 (1H-Pyrazole-3-carboxylic acid, 5-amino-1-(4-fluorophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)